N-[(4-methoxyphenyl)methyl]-3-methyl-5-(methylamino)-1,2-thiazole-4-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-methyl-5-(methylamino)-1,2-thiazole-4-carboxamide
• InChI: InChI=1S/C14H17N3O2S/c1-9-12(14(15-2)20-17-9)13(18)16-8-10-4-6-11(19-3)7-5-10/h4-7,15H,8H2,1-3H3,(H,16,18)
• InChI Key: VMIOTEDRIQFIQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1C(=O)NCC2=CC=C(C=C2)OC)NC
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

N-[(4-methoxyphenyl)methyl]-3-methyl-5-(methylamino)-1,2-thiazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[(4-methoxyphenyl)methyl]-3-methyl-5-(methylamino)-1,2-thiazole-4-carboxamide is not fully understood. However, studies suggest that it may exert its anti-cancer effects by inducing apoptosis, inhibiting angiogenesis, and suppressing tumor cell migration and invasion. It may also exert its anti-inflammatory and anti-oxidant effects by reducing the production of pro-inflammatory cytokines and reactive oxygen species.
Biochemical and Physiological Effects:
N-[(4-methoxyphenyl)methyl]-3-methyl-5-(methylamino)-1,2-thiazole-4-carboxamide has been shown to have various biochemical and physiological effects. Studies have demonstrated its ability to modulate the expression of various genes involved in cancer cell proliferation, apoptosis, and angiogenesis. Additionally, it has also been shown to reduce the levels of pro-inflammatory cytokines and reactive oxygen species.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(4-methoxyphenyl)methyl]-3-methyl-5-(methylamino)-1,2-thiazole-4-carboxamide is its potential as a therapeutic agent for various diseases, particularly cancer. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[(4-methoxyphenyl)methyl]-3-methyl-5-(methylamino)-1,2-thiazole-4-carboxamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications. Finally, research is needed to explore the use of this compound in combination with other anti-cancer agents to enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of N-[(4-methoxyphenyl)methyl]-3-methyl-5-(methylamino)-1,2-thiazole-4-carboxamide involves the reaction of 4-methoxybenzylamine with 2-bromo-3-methylthiazole-4-carboxylic acid, followed by the addition of methylamine. The resulting compound is then purified through recrystallization to obtain a white crystalline solid.

Scientific Research Applications

N-[(4-methoxyphenyl)methyl]-3-methyl-5-(methylamino)-1,2-thiazole-4-carboxamide has been extensively studied for its potential therapeutic applications. It has shown promise as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has also been studied for its potential use as an anti-inflammatory and anti-oxidant agent.